Cas no 1183774-85-7 ((2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine)
(2-Methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine is a specialized organic compound featuring a 1,2,3-thiadiazole moiety linked to a benzylamine scaffold with a methyl substituent. This structure confers potential utility in agrochemical and pharmaceutical research, particularly as an intermediate for the synthesis of bioactive molecules. The thiadiazole ring enhances electrophilic reactivity, while the aromatic methyl group may influence steric and electronic properties, improving selectivity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in method development and exploratory synthesis.
1183774-85-7 structure
Product Name:(2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
CAS No:1183774-85-7
MF:C11H13N3S
MW:219.306020498276
CID:5177013
PubChem ID:60912935
Update Time:2025-10-14
(2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
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- [(2-Methylphenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine
- [(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine
- 1,2,3-Thiadiazole-4-methanamine, N-[(2-methylphenyl)methyl]-
- (2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
-
- Inchi: 1S/C11H13N3S/c1-9-4-2-3-5-10(9)6-12-7-11-8-15-14-13-11/h2-5,8,12H,6-7H2,1H3
- InChI Key: OYHWCZLEZFBAIN-UHFFFAOYSA-N
- SMILES: S1C=C(CNCC2C=CC=CC=2C)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 189
- XLogP3: 1.7
- Topological Polar Surface Area: 66
(2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-167435-0.05g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 0.05g |
$528.0 | 2023-09-20 | ||
| Enamine | EN300-167435-0.1g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 0.1g |
$553.0 | 2023-09-20 | ||
| Enamine | EN300-167435-0.25g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 0.25g |
$579.0 | 2023-09-20 | ||
| Enamine | EN300-167435-0.5g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 0.5g |
$603.0 | 2023-09-20 | ||
| Enamine | EN300-167435-1.0g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 1g |
$728.0 | 2023-06-07 | ||
| Enamine | EN300-167435-2.5g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 2.5g |
$1230.0 | 2023-09-20 | ||
| Enamine | EN300-167435-5.0g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 5g |
$2110.0 | 2023-06-07 | ||
| Enamine | EN300-167435-10.0g |
[(2-methylphenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine |
1183774-85-7 | 10g |
$3131.0 | 2023-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033784-1g |
[(2-Methylphenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine |
1183774-85-7 | 95% | 1g |
¥3220.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033784-5g |
[(2-Methylphenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine |
1183774-85-7 | 95% | 5g |
¥9352.0 | 2023-04-05 |
(2-methylphenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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